Cas no 2228909-67-7 (1-Methoxy-4-nitrobutane)

• Product Name: 1-Methoxy-4-nitrobutane
• CAS No: 2228909-67-7
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• MDL: MFCD32642339
• CID: 5521329
• PubChem ID: 145927197
• Update Time: 2025-05-20

1-Methoxy-4-nitrobutane Chemical and Physical Properties

Names and Identifiers

• Butane, 1-methoxy-4-nitro-
• 1-Methoxy-4-nitrobutane

• MDL： MFCD32642339
• Inchi： 1S/C5H11NO3/c1-9-5-3-2-4-6(7)8/h2-5H2,1H3
• InChI Key： BHVLVIJWRUAHDW-UHFFFAOYSA-N
• SMILES： C(OC)CCC[N+]([O-])=O

Additional information on 1-Methoxy-4-nitrobutane

1-Methoxy-4-nitrobutane (CAS No. 2228909-67-7): An Overview of Its Chemical Properties and Applications

1-Methoxy-4-nitrobutane (CAS No. 2228909-67-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its methoxy and nitro functional groups, which confer specific reactivity and stability properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-Methoxy-4-nitrobutane is C₅H₁₁NO₃, and its molecular weight is 135.15 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of approximately 150°C. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in a variety of chemical processes where solubility and reactivity are critical factors.

In terms of its chemical structure, the presence of the methoxy group (OCH₃) on the butane chain provides electron-donating properties, while the nitro group (NO₂) at the 4-position imparts electron-withdrawing characteristics. This combination results in a molecule with a balanced electronic distribution, which can influence its reactivity in different chemical environments. The methoxy group can also serve as a protecting group in synthetic routes, allowing for selective functionalization at other sites on the molecule.

1-Methoxy-4-nitrobutane has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of nitric oxide (NO) donors. Nitric oxide is a crucial signaling molecule involved in various physiological processes, including vasodilation, neurotransmission, and immune function. Compounds that can release NO have therapeutic potential in treating conditions such as hypertension, angina, and erectile dysfunction.

Recent research has also explored the use of 1-Methoxy-4-nitrobutane in the development of novel drug delivery systems. The nitro group can be reduced to an amino group under specific conditions, which can then be further modified to introduce bioactive molecules or targeting ligands. This approach allows for the creation of prodrugs that are activated only at specific sites within the body, thereby reducing systemic side effects and improving therapeutic efficacy.

In addition to its pharmaceutical applications, 1-Methoxy-4-nitrobutane has found use in materials science. The compound can be polymerized to form polymeric materials with unique properties, such as enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and composite materials. The ability to fine-tune the properties of these polymers by varying the degree of polymerization and incorporating other functional groups makes them attractive for a wide range of industrial applications.

The synthesis of 1-Methoxy-4-nitrobutane typically involves several steps, starting from readily available starting materials such as 1-bromobutane or butanol. The methoxy group can be introduced via an etherification reaction with methanol or methyl iodide, while the nitro group can be introduced through nitration reactions using nitric acid or other nitrating agents. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

Safety considerations are an important aspect when handling 1-Methoxy-4-nitrobutane. While it is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity with strong acids and bases. Proper personal protective equipment (PPE) should be used when working with this compound to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from incompatible materials.

In conclusion, 1-Methoxy-4-nitrobutane (CAS No. 2228909-67-7) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive intermediate for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further highlighting its importance in modern chemistry.